Cas no 27074-08-4 (1,3-Benzenedicarboxylic acid, 5-chloro-2,4,6-trifluoro-)

1,3-Benzenedicarboxylic acid, 5-chloro-2,4,6-trifluoro- structure
27074-08-4 structure
Product Name:1,3-Benzenedicarboxylic acid, 5-chloro-2,4,6-trifluoro-
CAS No:27074-08-4
MF:C8H2ClF3O4
MW:254.547292232513
CID:1429073
Update Time:2024-08-15

1,3-Benzenedicarboxylic acid, 5-chloro-2,4,6-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, 5-chloro-2,4,6-trifluoro-
    • 5-chloro-2,4,6-trifluoroisophthalic acid
    • Inchi: 1S/C8H2ClF3O4/c9-3-5(11)1(7(13)14)4(10)2(6(3)12)8(15)16/h(H,13,14)(H,15,16)
    • InChI Key: VAHHXWBHINRSFX-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)=C(F)C(Cl)=C(F)C(C(O)=O)=C1F

Computed Properties

  • Exact Mass: 253.95936

Experimental Properties

  • Density: 1.830±0.06 g/cm3(Predicted)
  • Boiling Point: 373.1±42.0 °C(Predicted)
  • PSA: 74.6
  • pka: 1.24±0.10(Predicted)
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